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Compound of Interest

Compound Name:
8-Bromo-4-chloro-5-

fluoroquinoline

CAS No.: 1065093-11-9

Cat. No.: B1524660

Get Quote

Executive Summary & Structural Significance
8-Bromo-4-chloro-5-fluoroquinoline is a trisubstituted quinoline derivative characterized by

three distinct halogen handles, enabling orthogonal functionalization. Its utility in drug discovery

stems from its ability to undergo site-selective metal-catalyzed cross-couplings:

C4-Cl: Susceptible to nucleophilic aromatic substitution (

) or Pd-catalyzed amination.

C8-Br: Ideal for Suzuki-Miyaura or Buchwald-Hartwig couplings due to the higher reactivity of

the C-Br bond compared to C-Cl (under specific conditions) or C-F.

C5-F: Provides metabolic stability and modulates pKa, often retained in the final

pharmacophore.

This guide provides a comprehensive spectral analysis (NMR, MS, IR) to assist researchers in

the structural validation of this intermediate.
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Synthesis Context & Impurity Profile
To accurately interpret spectral data, one must understand the synthetic origin. This compound

is typically synthesized via the Gould-Jacobs reaction or comparable cyclization pathways

starting from 2-bromo-5-fluoroaniline.

Step 1: Condensation with alkoxymethylene malonate.

Step 2: Thermal cyclization to the 4-hydroxyquinoline.

Step 3: Chlorination using phosphorus oxychloride (

).

Common Impurities to Watch:

Regioisomers: 5-bromo-8-fluoro isomers (if starting material purity is compromised).

Hydrolysis Products: 8-Bromo-5-fluoro-4-hydroxyquinoline (broad -OH stretch in IR, loss of

Cl isotope pattern in MS).

Phosphorylated Species: Residual phosphate esters from incomplete quench of

.

Mass Spectrometry (MS) Analysis[4][5]
The presence of both Bromine (Br) and Chlorine (Cl) creates a distinct isotopic signature

essential for rapid identification.

Isotopic Abundance Logic
Bromine:

:

1:1[1]

Chlorine:
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:

3:1

This combination results in a characteristic M, M+2, M+4 pattern.

Predicted MS Data Table (ESI+)
Ion Species m/z (approx) Relative Intensity Origin

260.0 100%

262.0 ~130%

Mixed (

+

)

264.0 ~30%

Analyst Note: The "M+2" peak is often more intense than the molecular ion "M" or nearly equal,

depending on the exact resolution, because it represents the summation of two statistically

probable isotopologues.

Fragmentation Pathway (DOT Diagram)
The following diagram illustrates the logical fragmentation pathway expected in EI/ESI MS.

Molecular Ion
[M+H]+ m/z 260/262/264

Loss of Cl radical
[M-Cl]+ m/z ~225-35/37 Cl

Loss of Br radical
[M-Br]+ m/z ~181

-79/81 Br
Quinoline Core

C9H5FN+

-Br

-Cl

Click to download full resolution via product page
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Caption: Predicted fragmentation pathway showing sequential halogen loss.

Nuclear Magnetic Resonance (NMR)
Spectroscopy[4][6][7]
The structural rigidity of the quinoline core, combined with the spin-active Fluorine nucleus (

, spin 1/2), results in distinctive splitting patterns.

NMR Analysis (400 MHz, )
There are four aromatic protons. The presence of Fluorine at C5 introduces H-F coupling,

which splits the signals of nearby protons (H6 and H7).

Position
Shift (

ppm)
Multiplicity

Coupling
Constants (

Hz)

Assignment
Logic

H2 8.80 – 8.90 Doublet (d)

Deshielded by

adjacent

Nitrogen (alpha).

H3 7.60 – 7.70 Doublet (d)

Beta to Nitrogen;

shielded relative

to H2.

H6 7.40 – 7.55
Doublet of

Doublets (dd)

(ortho)

(ortho)

Ortho to Fluorine

(large coupling)

and ortho to H7.

H7 7.80 – 7.95
Doublet of

Doublets (dd)

(ortho)

(meta)

Deshielded by

C8-Br. Meta

coupling to F is

visible.

Key Diagnostic Feature: Look for the H6 signal. It will appear as a wide "triplet-like" dd or a

distinct dd due to the constructive interference of the ortho-H and ortho-F coupling constants

(both ~8-9 Hz).
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NMR Analysis (100 MHz, )
Carbon signals will exhibit C-F coupling (

).

C5 (C-F): Doublet,

Hz (Typical aromatic C-F).

C4 (C-Cl): Doublet,

Hz (Ortho coupling).

C6: Doublet,

Hz (Ortho coupling).

NMR Analysis
Shift:

to

ppm (relative to

).

Pattern: Multiplet (dd) due to coupling with H6 and H7.

Infrared (IR) Spectroscopy
IR is useful for confirming the absence of the precursor (OH or

) and identifying the halogenated aromatic system.
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Wavenumber (

)
Assignment Notes

3050 – 3080 C-H Stretch (Aromatic) Weak intensity.

1580 – 1620 C=C / C=N Stretch
Characteristic quinoline

skeletal vibrations.

1000 – 1100 C-F Stretch Strong, distinct band.

700 – 800 C-Cl / C-Br Stretch
Fingerprint region; often

overlapping but strong.

Absence of 3200-3600 O-H / N-H
Confirms conversion from 4-

hydroxyquinoline.

Experimental Protocols
Sample Preparation for NMR
To ensure high-resolution spectra without aggregation effects:

Solvent: Use Chloroform-d (

) (99.8% D) with 0.03% TMS as an internal standard.

Concentration: Dissolve 5–10 mg of the solid in 0.6 mL of solvent.

Filtration: If the solution is cloudy (inorganic salts from synthesis), filter through a cotton plug

or 0.45 µm PTFE syringe filter into the NMR tube.

Workflow Diagram
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Spectral Acquisition

Solid Sample
(8-Br-4-Cl-5-F-Quinoline)

Solubility Check
(CDCl3 vs DMSO-d6)

Sample Prep
(10mg / 0.6mL)

1H / 19F NMR
(Structural Connectivity)

LC-MS (ESI+)
(MW & Isotope Pattern)

FT-IR (ATR)
(Functional Groups)

Data Validation
(Compare vs Predicted)

Click to download full resolution via product page

Caption: Standard analytical workflow for structural validation.
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(Note: While specific spectral PDFs are proprietary to vendors, the data presented above is

derived from standard spectroscopic principles applied to the verified structure C9H4BrClFN.)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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4-chloro-5-fluoroquinoline]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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